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Compound of Interest

Compound Name: wdr5-IN-7

Cat. No.: B12370674

Disclaimer: This document provides essential safety and logistical information for handling the
research compound Wdr5-IN-7. A specific Safety Data Sheet (SDS) for Wdr5-IN-7 is not
publicly available. The following guidance is based on general best practices for handling
potent, biologically active small molecules and information available for similar WDR5
inhibitors. Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and requirements.

Wdr5-IN-7 is an orally bioavailable benzoxazinone-based inhibitor of the WD repeat domain 5
(WDRS5) and is utilized in cancer research.[1][2][3] As a potent and selective inhibitor, it should
be handled with care to minimize exposure.

Personal Protective Equipment (PPE)

When handling Wdr5-IN-7, especially in its powdered form, a comprehensive PPE strategy is
crucial to prevent inhalation, skin contact, and eye exposure.

Core PPE Recommendations:

o Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes
and airborne particles.

o Hand Protection: Use chemically resistant gloves. Given the lack of specific permeation data
for Wdr5-IN-7, nitrile gloves are a common starting point, but it is advisable to double-glove,
especially when handling the pure compound or preparing stock solutions.
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o Body Protection: A fully buttoned lab coat is mandatory. For procedures with a higher risk of
contamination, consider a disposable gown.

e Respiratory Protection: When handling the powdered form or when aerosolization is
possible, a NIOSH-approved respirator is recommended. At a minimum, work should be
conducted in a certified chemical fume hood.

Operational Plans: Handling and Storage

Proper operational procedures are essential to ensure the safety of laboratory personnel and
the integrity of the compound.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wdr5-IN-7 powder should be stored at -20°C for long-term stability (up to 3 years).[3]

Solutions of Wdr5-IN-7 in solvent can be stored at -80°C for up to one year.[3]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight
and sources of ignition.

Preparation of Solutions:

All handling of the powdered form of Wdr5-IN-7 should be performed in a certified chemical
fume hood to avoid inhalation of dust.

o Use a dedicated, calibrated balance for weighing the compound.

» When preparing stock solutions, add the solvent to the vial containing the pre-weighed
compound to minimize the generation of dust.

e Ensure all labware used for handling Wdr5-IN-7 is properly cleaned and decontaminated
after use.

General Handling Practices:
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e Avoid inhalation, and contact with eyes and skin.[4]
e Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling the compound, even if gloves were worn.

o Develop a specific Standard Operating Procedure (SOP) for the handling of Wdr5-IN-7
within your laboratory.

Disposal Plan

The disposal of Wdr5-IN-7 and any contaminated materials must comply with local, state, and
federal regulations. As a potent research compound, it should be treated as hazardous waste.

e Solid Waste: Collect any unused Wdr5-IN-7 powder and any materials grossly contaminated
with the solid (e.g., weigh boats, contaminated gloves) in a designated, sealed hazardous
waste container.

e Liquid Waste: Collect all solutions containing Wdr5-IN-7 in a designated, sealed hazardous
waste container. Do not pour down the drain.

o Contaminated Labware: Disposable labware that has come into contact with Wdr5-IN-7
should be disposed of as hazardous waste. Reusable glassware should be decontaminated
using a validated procedure before washing.

o Waste Pickup: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Ensure all waste containers are properly labeled.

Quantitative Data Summary
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Property Value Source
Molecular Formula C2sH27F3N603 [1]
Molecular Weight 552.55 g/mol [1]
CAS Number 3032761-31-9 [1]
Storage (Powder) -20°C for 3 years [3]
Storage (in Solvent) -80°C for 1 year [3]

Experimental Workflow
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Caption: General workflow for handling Wdr5-IN-7 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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